Cas no 1033600-34-8 (2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid)

2-{1-[(2,4-Dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid is a synthetic organic compound featuring a piperazine core functionalized with a 2,4-dimethoxybenzyl group and an acetic acid moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting neurological and metabolic pathways. The presence of both electron-donating methoxy groups and a carboxylic acid functionality enhances its reactivity and potential for further derivatization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined stereochemistry and modular design facilitate precise modifications, making it a versatile building block for medicinal chemistry and drug discovery efforts.
2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid structure
1033600-34-8 structure
Product Name:2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid
CAS No:1033600-34-8
MF:C15H20N2O5
MW:308.329704284668
CID:5069080
Update Time:2025-10-29

2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetic acid
    • [1-(2,4-dimethoxybenzyl)-3-oxopiperazin-2-yl]acetic acid
    • 2-(1-(2,4-dimethoxybenzyl)-3-oxopiperazin-2-yl)acetic acid
    • 2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
    • MLS000100440
    • ARONIS007388
    • 2-[1-(2,4-Dimethoxybenzyl)-3-oxo-2-piperazinyl]acetic acid
    • HMS2255O11
    • STK329127
    • SMR000018836
    • 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid
    • Inchi: 1S/C15H20N2O5/c1-21-11-4-3-10(13(7-11)22-2)9-17-6-5-16-15(20)12(17)8-14(18)19/h3-4,7,12H,5-6,8-9H2,1-2H3,(H,16,20)(H,18,19)
    • InChI Key: NDHQXIIVAUUZKN-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(=O)O)N(CC2C=CC(=CC=2OC)OC)CCN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 403
  • XLogP3: -1.9
  • Topological Polar Surface Area: 88.1

2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid Pricemore >>

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2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid Related Literature

Additional information on 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid

Comprehensive Guide to 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid (CAS No. 1033600-34-8)

2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid (CAS No. 1033600-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a piperazine derivative, features a unique molecular structure combining a 2,4-dimethoxyphenyl group with a 3-oxopiperazine core. Its acetic acid moiety further enhances its reactivity, making it a valuable intermediate in drug discovery and development.

The compound's CAS number 1033600-34-8 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. Its structural complexity and functional groups make it a subject of interest for studies targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. Recent trends in AI-driven drug discovery have also highlighted the potential of such piperazine-based compounds in virtual screening and molecular docking simulations.

One of the key applications of 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid lies in its role as a pharmacophore. The 2,4-dimethoxyphenyl group is known for its ability to modulate receptor binding, while the 3-oxopiperazine scaffold contributes to improved bioavailability and metabolic stability. These properties align with current industry demands for next-generation therapeutics with enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, the compound's acetic acid functionality allows for further derivatization, enabling the creation of novel analogs. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, especially in the context of kinase-targeted therapies. This aligns with the growing focus on precision medicine and personalized treatment strategies.

The market for piperazine derivatives like 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid is expanding, driven by increasing R&D investments in orphan drugs and rare disease treatments. Its CAS number 1033600-34-8 frequently appears in patent filings and academic publications, reflecting its relevance in cutting-edge research. Suppliers and manufacturers are also optimizing synthesis protocols to meet the demand for high-purity batches, catering to both academic and industrial clients.

In summary, 2-{1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl}acetic acid (CAS No. 1033600-34-8) represents a versatile and scientifically significant compound. Its unique structure and broad applicability in drug discovery, medicinal chemistry, and biochemical research make it a valuable asset for researchers worldwide. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.

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